4-(4-Hydroxy-6-methyl-pyrimidin-2-ylamino)-benzoic acid

• IUPAC Name: 4-[(4-methyl-6-oxo-1H-pyrimidin-2-yl)amino]benzoic acid
• InChI: InChI=1S/C12H11N3O3/c1-7-6-10(16)15-12(13-7)14-9-4-2-8(3-5-9)11(17)18/h2-6H,1H3,(H,17,18)(H2,13,14,15,16)
• InChI Key: MOXOHCNEDWVSIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)NC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C12H11N3O3
• DSSTOX Substance ID: DTXSID20360653
• Molecular Weight: 245.23 g/mol
• CAS RN: 99989-32-9

Description

4-(4-Hydroxy-6-methyl-pyrimidin-2-ylamino)-benzoic acid, commonly referred to as HMPB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. HMPB is a pyrimidine-based molecule that has been synthesized through various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions have been studied extensively.

Scientific Research Applications

Design and Synthesis of Protein Kinase Inhibitors 4-(4-Hydroxy-6-methyl-pyrimidin-2-ylamino)-benzoic acid derivatives, specifically 4-aminothieno[2,3-d]pyrimidine derivatives, have been explored for their potential as ATP-competitive CK2 inhibitors. These compounds have demonstrated significant inhibitory effects on protein kinase CK2, a critical enzyme implicated in various cellular processes. The study delves into the structure-activity relationships of these derivatives, shedding light on their interaction with the ATP-acceptor site of CK2 and the influence of intramolecular hydrogen bonding on their efficacy (Ostrynska et al., 2016).

Synthesis of Antineoplastic Agents Research on 4-(4-Hydroxy-6-methyl-pyrimidin-2-ylamino)-benzoic acid has also ventured into the synthesis of critical intermediates for antineoplastic agents. For instance, the compound has been used in the synthesis of Nilotinib, a selective inhibitor of tyrosine kinase, showcasing its utility in developing treatments for conditions like chronic myelogenous leukemia (Yu Yankun et al., 2011).

Metabolic Pathway Elucidation The compound's derivatives have been instrumental in studying the metabolism of drugs like Flumatinib, another tyrosine kinase inhibitor. Understanding the metabolic pathways and main metabolites of such drugs is crucial for their effective and safe application in treating diseases like chronic myelogenous leukemia (Aishen Gong et al., 2010).